Cas no 13848-85-6 (1,3,2-Dioxathiane, 5,5-dichloro-, 2-oxide)

• Product Name: 1,3,2-Dioxathiane, 5,5-dichloro-, 2-oxide
• CAS No: 13848-85-6
• MF: C₃H₄Cl₂O₃S
• MW: 191.033058166504
• CID: 1253569
• PubChem ID: 71354426
• Update Time: 2025-04-20

1,3,2-Dioxathiane, 5,5-dichloro-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxathiane, 5,5-dichloro-, 2-oxide
• 5,5-dichloro-1,3,2-dioxathiane 2-oxide
• 13848-85-6
• DTXSID80778972
• 5,5-Dichloro-1,3,2lambda~4~-dioxathian-2-one

• Inchi： 1S/C3H4Cl2O3S/c4-3(5)1-7-9(6)8-2-3/h1-2H2
• InChI Key： CDVPAMNWOFRHIR-UHFFFAOYSA-N
• SMILES： ClC1(COS(=O)OC1)Cl

Computed Properties

• Exact Mass: 189.92592
• Monoisotopic Mass: 189.9258205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxathiolanes